2-chloro-1,7-naphthyridin-4-amine
Description
2-chloro-1,7-naphthyridin-4-amine is a chemical compound that belongs to the class of naphthyridines . Naphthyridines are heterocyclic compounds that are considered to be analogs of naphthalene, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms .
Synthesis Analysis
The synthesis of naphthyridine derivatives, including 2-chloro-1,7-naphthyridin-4-amine, has been a subject of interest in recent years. For instance, the reaction of 2-methyl-6-phenylbenzo[c][1,7]naphthyridines with POCl3 yielded the previously unknown 4-chloro-2-methyl-6-phenylbenzo[c][1,7]naphthyridine . Its dehalogenation and substitution of halogen by nitrogen and sulfur nucleophiles were studied .Chemical Reactions Analysis
The reactivity of naphthyridine derivatives has been studied in various chemical reactions. For example, the reactivity of 2-methyl-6-phenylbenzo[c][1,7]naphthyridine in alkylation, oxidation, and electrophilic substitution reactions has been explored .Safety and Hazards
While specific safety and hazard information for 2-chloro-1,7-naphthyridin-4-amine is not available in the search results, general safety measures for handling naphthyridine derivatives include avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and keeping people away from and upwind of spill/leak .
Future Directions
Naphthyridines, including 2-chloro-1,7-naphthyridin-4-amine, continue to be a focus of research due to their significant importance in the field of medicinal chemistry and their diverse biological activities . The development of more eco-friendly, safe, and atom-economical approaches for the synthesis of naphthyridines is an ongoing area of research .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-chloro-1,7-naphthyridin-4-amine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-chloro-4-nitropyridine", "ethyl acetoacetate", "sodium ethoxide", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sulfamic acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Nitration of 2-chloropyridine with nitric acid to yield 2-chloro-4-nitropyridine", "Step 2: Reduction of 2-chloro-4-nitropyridine with sodium ethoxide in ethanol to yield 2-chloro-4-aminopyridine", "Step 3: Condensation of 2-chloro-4-aminopyridine with ethyl acetoacetate in the presence of ammonium chloride and sodium ethoxide to yield 2-chloro-1,7-naphthyridine-4-carboxylic acid ethyl ester", "Step 4: Hydrolysis of 2-chloro-1,7-naphthyridine-4-carboxylic acid ethyl ester with sodium hydroxide to yield 2-chloro-1,7-naphthyridine-4-carboxylic acid", "Step 5: Conversion of 2-chloro-1,7-naphthyridine-4-carboxylic acid to 2-chloro-1,7-naphthyridin-4-amine through a series of reactions involving diazotization with sodium nitrite, sulfamic acid treatment, and reduction with sodium bicarbonate and sodium chloride", "Step 6: Purification of 2-chloro-1,7-naphthyridin-4-amine through recrystallization from water" ] } | |
CAS RN |
2167760-55-4 |
Product Name |
2-chloro-1,7-naphthyridin-4-amine |
Molecular Formula |
C8H6ClN3 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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